N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea

• Molecular Formula: C14H9Cl2N3O
• Molecular Weight: 306.1 g/mol
• IUPAC Name: phenyl N-cyano-N'-(3,5-dichlorophenyl)carbamimidate
• InChI: InChI=1S/C14H9Cl2N3O/c15-10-6-11(16)8-12(7-10)19-14(18-9-17)20-13-4-2-1-3-5-13/h1-8H,(H,18,19)
• InChI Key: NHBHFDBTXNBFSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=NC2=CC(=CC(=C2)Cl)Cl)NC#N

Description

N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea is a useful research compound. Its molecular formula is C14H9Cl2N3O and its molecular weight is 306.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloroaniline (11 mmol, 1.79 g) in dichloromethane (25 ml), diphenylcyanocarbonimidate (10 mmol, 2.38 g) and triethylamine (11 mmol, 1.53 ml) were added. The reaction mixture was stirred under nitrogen for 65 h at room temperature. After concentration the residue was stirred with water, the water was decanted followed by concentration. The residue was stirred with toluene and the solid was collected by filtration giving 2.04 g of the title compound (67%); 1H-NMR (CDCl3): δ 7.12 (d, 2H), 7.22 (s, 1H), 7,35 (m, 3H), 7.45 (d, 2H), 9.4 ppm (br s,1H). EI SP/MS: 305 (M+), 307 (M+2), 309 (M+4).